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Compound of Interest

Compound Name: 5-Nitrouracil

Cat. No.: B018501 Get Quote

For researchers, scientists, and drug development professionals, this in-depth guide provides a

technical overview of the core fundamental properties of 5-Nitrouracil. This document

summarizes its chemical and biological characteristics, details experimental protocols for its

synthesis and purification, and visualizes key processes to facilitate understanding and further

research.

5-Nitrouracil is a derivative of uracil, a fundamental component of ribonucleic acid (RNA). The

introduction of a nitro group at the 5-position of the uracil ring significantly alters its electronic

properties, making it a subject of interest in medicinal chemistry and drug development.[1] Its

potential as an anticancer and antiviral agent stems from its ability to inhibit the synthesis of

DNA and RNA, thereby impeding the proliferation of rapidly dividing cells such as cancer cells.

[2][3] This guide aims to consolidate the essential information required by researchers working

with this compound.

Core Properties of 5-Nitrouracil
The fundamental chemical and physical properties of 5-Nitrouracil are summarized in the

tables below, providing a quick reference for experimental design and analysis.

Chemical and Physical Properties
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Property Value Reference(s)

Chemical Formula C₄H₃N₃O₄ [4][5]

Molecular Weight 157.08 g/mol

CAS Number 611-08-5

Appearance
Off-white to pale yellow

crystalline powder or needles

Melting Point >300 °C (decomposes)

Solubility in Water 3.61 g/L (at 25 °C)

pKa 5.19 ± 0.10 (Predicted)

Spectroscopic Data

Spectroscopy Type
Wavenumber
(cm⁻¹)/Chemical Shift
(ppm)

Reference(s)

Infrared (IR)

3142-2811 (O-H/N-H/C-H),

1732 (C=O), 1677, 1624

(NO₂), 1417 (C-H), 1356

(NO₂), 1318 (aromatic

R₂NH/R₃N), 1234 (-OH), 975,

832 (aromatic ring bending)

¹H NMR (500 MHz, d₆-DMSO) δ 8.84 (1H, s, 6-CH)

¹³C NMR (125 MHz, d₆-DMSO)

δ 155.5 (4-C=O), 149.8 (6-

CH), 147.9 (2-C=O), 125.1 (5-

CNO₂)

Experimental Protocols
Detailed methodologies for the synthesis and purification of 5-Nitrouracil are crucial for

obtaining high-purity material for research purposes.
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Synthesis of 5-Nitrouracil
The synthesis of 5-Nitrouracil is typically achieved through the nitration of uracil. The following

protocol is a common method used.

Materials:

Uracil

Concentrated Sulfuric Acid (98%)

Concentrated Nitric Acid (70%)

Ice water

Stirring apparatus

Heating mantle

Reaction flask

Dropping funnel

Filtration apparatus (e.g., Buchner funnel)

Procedure:

In a reaction flask, carefully add concentrated sulfuric acid.

While stirring, slowly add concentrated nitric acid dropwise from a dropping funnel, ensuring

the temperature of the mixture does not exceed 50 °C.

Once the addition of nitric acid is complete, add uracil portion-wise to the stirred acid

mixture, again maintaining the temperature below 50 °C.

After the addition of uracil is complete, heat the reaction mixture to 55 °C and maintain this

temperature for 3 hours with continuous stirring.

Cool the reaction mixture to below room temperature.
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Quench the reaction by carefully pouring the mixture into ice water. A white precipitate of 5-
Nitrouracil will form.

Collect the precipitate by vacuum filtration.

Wash the collected solid with a small amount of ice-cold water.

Dry the product under reduced pressure at 55 °C to yield 5-Nitrouracil as a white solid.
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Starting Materials

Reaction Steps Final Product

Uracil

2. Add Uracil
(T < 50°C)

Conc. H₂SO₄

Conc. HNO₃

1. Mix Acids
(T < 50°C)

3. Heat to 55°C
(3 hours)

4. Quench in
Ice Water 5. Filter Precipitate 6. Dry under Vacuum

(55°C) 5-Nitrouracil

5-Nitrouracil

Pyrimidine Metabolism
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Enzyme Inhibition
(e.g., Thymidine Phosphorylase)
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(dUMP, dTMP, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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